Cas no 102151-33-7 (3-Chloro-4-methoxybenzonitrile)

• Product Name: 3-Chloro-4-methoxybenzonitrile
• CAS No: 102151-33-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD03093073
• CID: 62281
• PubChem ID: 24883387
• Update Time: 2024-11-04

3-Chloro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxybenzonitrile
• 3-Chloro-4-methoxy-carbonitrile
• 3-CHLORO-4-METHOXYBENZONITRILE v
• 3-Chloro-4-methoxybenzonitrile 97%
• 3-Chloro-4-methoxybenzonitrile, 97+%
• SY018584
• 102151-33-7
• J-000636
• SUFOLDHSHRVSQV-UHFFFAOYSA-N
• AKOS008968436
• 3-chloro-4-methoxy-benzonitrile
• DTXSID90401926
• MFCD03093073
• SCHEMBL524339
• CS-W017823
• 3-Chloro-4-methoxybenzonitrile, 97%
• EN300-370560
• DS-13510
• Benzonitrile, 3-chloro-4-methoxy-
• A800528
• FT-0615414

• MDL： MFCD03093073
• Inchi： 1S/C8H6ClNO/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3
• InChI Key： SUFOLDHSHRVSQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1OC
• BRN： 5926726

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33A^2

Experimental Properties

• Color/Form: White crystal almond flavor powder
• Density: 1.25
• Melting Point: 107-111 °C (lit.)
• Boiling Point: 265.7±20.0 °C at 760 mmHg
• Flash Point: 114.5±21.8 °C
• Refractive Index: 1.548
• PSA: 33.02000
• LogP: 2.22028
• Solubility: Insoluble in water

3-Chloro-4-methoxybenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R43
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons